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Introduction
Protein Tyrosine Phosphatase 1B (PTP1B) is a key negative regulator in insulin and leptin

signaling pathways, making it a prime therapeutic target for type 2 diabetes and obesity.[1][2]

Overexpression of PTP1B is associated with the attenuation of insulin signaling.[3] DPM-1001
is a potent, specific, and orally active non-competitive inhibitor of PTP1B.[4] It is an analog of

the PTP1B inhibitor trodusquemine (MSI-1436).[4] This document provides a detailed protocol

for conducting a PTP1B enzyme inhibition assay using DPM-1001, along with relevant

signaling pathway information and experimental workflows.

PTP1B Signaling Pathway
PTP1B primarily exerts its regulatory effects by dephosphorylating key proteins in the insulin

and leptin signaling cascades. In the insulin pathway, PTP1B dephosphorylates the activated

insulin receptor and its substrate (IRS-1), leading to a dampening of the downstream signaling

that promotes glucose uptake.[3] In the leptin pathway, PTP1B dephosphorylates Janus kinase
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2 (JAK2), a critical component of the leptin receptor signaling complex, thereby modulating

appetite and energy expenditure.

Caption: PTP1B negatively regulates insulin and leptin signaling pathways.

Quantitative Data Summary
The inhibitory activity of DPM-1001 against PTP1B is summarized in the table below. The data

highlights the increased potency of DPM-1001 following a pre-incubation period with the

enzyme.

Inhibitor Enzyme Form
Pre-incubation
Time

IC50 (nM) Inhibition Type

DPM-1001 PTP1B (1-405) 0 min 600 Non-competitive

DPM-1001 PTP1B (1-405) 30 min 100 Non-competitive

Data sourced from MedchemExpress.[4]

Experimental Protocol: PTP1B Enzyme Inhibition
Assay
This protocol is designed for a 96-well plate format and utilizes the colorimetric substrate p-

nitrophenyl phosphate (pNPP), which upon dephosphorylation by PTP1B, produces a yellow

product (p-nitrophenol) that can be quantified by measuring the absorbance at 405 nm.

Materials and Reagents
Human Recombinant PTP1B (catalytic domain)

DPM-1001

p-Nitrophenyl Phosphate (pNPP)

Assay Buffer: 50 mM Tris-HCl (pH 7.5), 1 mM EDTA, 1 mM Dithiothreitol (DTT)[5]

Stop Solution: 5 M NaOH
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96-well clear flat-bottom plates

Microplate reader capable of measuring absorbance at 405 nm

Experimental Workflow
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Reagent Preparation
(Buffer, Enzyme, Substrate, DPM-1001)

Add Assay Buffer to wells

Add DPM-1001 (or vehicle) to wells

Add PTP1B Enzyme to wells

Pre-incubate for 30 minutes at 37°C

Initiate reaction by adding pNPP

Incubate for 10-30 minutes at 37°C

Stop reaction with NaOH

Read absorbance at 405 nm

Data Analysis (Calculate % Inhibition and IC50)

Click to download full resolution via product page

Caption: Workflow for the DPM-1001 PTP1B enzyme inhibition assay.
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Procedure
Reagent Preparation:

Prepare the Assay Buffer and store it on ice.

Prepare a stock solution of DPM-1001 in an appropriate solvent (e.g., DMSO). Further

dilute DPM-1001 in Assay Buffer to achieve a range of desired final concentrations for the

assay.

Prepare a stock solution of pNPP in Assay Buffer.

Dilute the PTP1B enzyme in cold Assay Buffer to the desired working concentration. Keep

the enzyme on ice.

Assay Plate Setup:

Add Assay Buffer to all wells of a 96-well plate.

Add the diluted DPM-1001 solutions to the appropriate wells. For control wells (100%

enzyme activity), add the same volume of vehicle (e.g., DMSO diluted in Assay Buffer).

Add the diluted PTP1B enzyme solution to all wells except for the blank (no enzyme)

wells.

Pre-incubation:

To maximize the inhibitory effect of DPM-1001, pre-incubate the plate at 37°C for 30

minutes.[4]

Enzymatic Reaction:

Initiate the enzymatic reaction by adding the pNPP solution to all wells.

Incubate the plate at 37°C for a suitable time (e.g., 10-30 minutes). The incubation time

should be optimized to ensure the reaction remains in the linear range.

Stopping the Reaction:
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Stop the reaction by adding the Stop Solution (5 M NaOH) to all wells.[6]

Data Acquisition:

Measure the absorbance of each well at 405 nm using a microplate reader.

Data Analysis
Correct for Blank: Subtract the average absorbance of the blank wells (no enzyme) from the

absorbance of all other wells.

Calculate Percent Inhibition:

Determine the percent inhibition for each concentration of DPM-1001 using the following

formula: % Inhibition = [1 - (Absorbance with Inhibitor / Absorbance of Control)] x 100

Determine IC50:

Plot the percent inhibition against the logarithm of the DPM-1001 concentration.

Fit the data to a sigmoidal dose-response curve using a suitable software (e.g., GraphPad

Prism) to determine the IC50 value, which is the concentration of DPM-1001 that inhibits

50% of the PTP1B enzyme activity.

Conclusion
This protocol provides a robust framework for assessing the inhibitory activity of DPM-1001
against PTP1B. The non-competitive nature and increased potency upon pre-incubation are

key characteristics of DPM-1001 that should be considered in experimental design and data

interpretation. The unique copper-chelating property of DPM-1001 may also warrant further

investigation into its mechanism of action.[1][7] This assay can be adapted for high-throughput

screening of other potential PTP1B inhibitors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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